Cas no 1378685-02-9 (4-{bicyclo2.2.1heptan-2-yl}butanoic acid)

• Product Name: 4-{bicyclo2.2.1heptan-2-yl}butanoic acid
• CAS No: 1378685-02-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5797421
• PubChem ID: 79006782
• Update Time: 2025-06-09

4-{bicyclo2.2.1heptan-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{bicyclo2.2.1heptan-2-yl}butanoic acid
• AKOS017531353
• 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid
• 1378685-02-9
• EN300-1457345

• Inchi： 1S/C11H18O2/c12-11(13)3-1-2-9-6-8-4-5-10(9)7-8/h8-10H,1-7H2,(H,12,13)
• InChI Key： FEBLSTCDWRSADT-UHFFFAOYSA-N
• SMILES： OC(CCCC1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-{bicyclo2.2.1heptan-2-yl}butanoic acid

Research Briefing on 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid (CAS: 1378685-02-9)

In recent years, the compound 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid (CAS: 1378685-02-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a building block for novel drug candidates. The unique structural features of this compound, including its rigid bicyclic framework and functional carboxyl group, make it a valuable scaffold for medicinal chemistry and drug design.

A recent study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid and its derivatives. The research team synthesized a series of analogs and evaluated their inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The results demonstrated that certain derivatives exhibited potent anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that this compound could serve as a lead structure for developing safer anti-inflammatory agents.

Another significant application of 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid lies in its role as a chiral building block for asymmetric synthesis. A study in Organic Letters highlighted its use in the stereoselective construction of complex natural products and pharmaceuticals. The rigid bicyclic structure provides excellent stereocontrol, enabling the synthesis of enantiomerically pure compounds with high yields. This property is particularly valuable in the production of active pharmaceutical ingredients (APIs) where chirality plays a critical role in biological activity.

Recent advancements in synthetic methodologies have also improved the accessibility of 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid. A paper in Chemical Communications reported a novel catalytic asymmetric hydrogenation route that significantly enhances the efficiency and scalability of its production. This development addresses previous challenges in large-scale synthesis and could facilitate broader application of this compound in drug discovery programs.

In the context of drug delivery systems, researchers have investigated the potential of 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid as a component of prodrugs. Its carboxylic acid functionality allows for conjugation with various therapeutic agents, potentially improving their pharmacokinetic properties. Preliminary in vivo studies have shown enhanced bioavailability and targeted delivery when this moiety is incorporated into prodrug designs.

Looking forward, the versatility of 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid continues to inspire innovative research directions. Current investigations are exploring its application in developing novel enzyme inhibitors, particularly for targets in metabolic disorders and oncology. The compound's unique structural features offer opportunities for creating selective and potent inhibitors through rational drug design approaches.

In conclusion, 4-{bicyclo[2.2.1]heptan-2-yl}butanoic acid (CAS: 1378685-02-9) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its demonstrated biological activities, synthetic utility, and potential for drug development make it a compound of significant interest in the chemical biology and medicinal chemistry communities. Continued research on this scaffold is expected to yield important contributions to drug discovery and development in the coming years.